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Compound of Interest

Compound Name: Barium periodate

Cat. No.: B1603633

This document provides a detailed guide to understanding the molar mass of barium
periodate, a key inorganic compound. It is intended for researchers, scientists, and
professionals in drug development who require precise data for experimental and
developmental applications.

Chemical Formula and Nomenclature

Barium periodate is an ionic compound formed from the barium cation (Ba?*) and the
periodate anion (I047). To achieve a neutral charge, two periodate ions are required to balance
the 2+ charge of the single barium ion. Consequently, the chemical formula for barium
periodate is Ba(l04)2.[1][2] The systematic IUPAC name for this compound is barium(2+)
diperiodate.[3]

Molar Mass Calculation

The molar mass of a compound is the sum of the atomic masses of its constituent atoms. The
calculation for barium periodate is as follows:

o Atomic Mass of Barium (Ba): 137.327 g/mol
e Atomic Mass of lodine (1): 126.90447 g/mol
e Atomic Mass of Oxygen (O): 15.9994 g/mol

The formula Ba(l0a4)2 contains one barium atom, two iodine atoms, and eight oxygen atoms.[4]
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Molar Mass = (1 x Atomic Mass of Ba) + (2 x Atomic Mass of 1) + (8 x Atomic Mass of O)
Molar Mass = (1 x 137.327) + (2 x 126.90447) + (8 x 15.9994)

Molar Mass = 137.327 + 253.80894 + 127.9952

Molar Mass = 519.13114 g/mol

The widely accepted molar mass for barium periodate is approximately 519.13 g/mol .[1][3][5]

Data Presentation

For clarity and comparative purposes, the atomic and molar mass data are summarized in the

table below.
. Total Mass
Atomic Mass ( Number of Atoms o
Element (Symbol) . Contribution (
g/mol ) in Ba(104)2
g/mol )
Barium (Ba) 137.327 1 137.327
lodine (1) 126.90447 2 253.80894
Oxygen (O) 15.9994 8 127.9952
Total Molar Mass 519.13114

Experimental Protocols and Visualization

The determination of molar mass is a fundamental calculation based on established atomic
weights and does not involve experimental protocols or signaling pathways. Therefore, detailed
methodologies and logical diagrams are not applicable to this specific topic.

Logical Relationship of Molar Mass Calculation

The following diagram illustrates the logical workflow for calculating the molar mass of barium
periodate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

